Cas no 2138019-68-6 (3-chloro-2-cyclopropylbenzaldehyde)

• Product Name: 3-chloro-2-cyclopropylbenzaldehyde
• CAS No: 2138019-68-6
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 6082227
• PubChem ID: 90233292
• Update Time: 2025-05-20

3-chloro-2-cyclopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-cyclopropylbenzaldehyde
• EN300-1128835
• SCHEMBL15813360
• 2138019-68-6

• Inchi： 1S/C10H9ClO/c11-9-3-1-2-8(6-12)10(9)7-4-5-7/h1-3,6-7H,4-5H2
• InChI Key： OLHIGVZGQHUUAA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1C1CC1

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-chloro-2-cyclopropylbenzaldehyde

Professional Introduction to 3-chloro-2-cyclopropylbenzaldehyde (CAS No. 2138019-68-6)

3-chloro-2-cyclopropylbenzaldehyde, with the chemical identifier CAS No. 2138019-68-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic aldehyde features a unique structural motif comprising a benzene ring substituted with both a chloro group and a cyclopropyl group, which imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The compound's molecular structure, characterized by the presence of a carbonyl group at the para position relative to the cyclopropyl substituent, makes it a versatile intermediate in the synthesis of more complex molecules. The chloro group enhances electrophilic aromatic substitution reactions, while the cyclopropyl moiety introduces steric and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing cyclopropyl groups due to their ability to modulate enzyme activity and receptor binding. For instance, studies have highlighted the role of cyclopropyl-containing molecules in inhibiting various kinases and other therapeutic targets relevant to oncology and inflammatory diseases. The 3-chloro-2-cyclopropylbenzaldehyde structure provides a valuable scaffold for designing novel inhibitors with improved selectivity and efficacy.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacokinetic properties. The aldehyde functionality allows for further derivatization through condensation reactions, leading to Schiff bases and other heterocyclic compounds that exhibit significant biological activity. For example, recent studies have demonstrated the antitumor properties of certain benzaldehyde derivatives, suggesting that 3-chloro-2-cyclopropylbenzaldehyde could serve as a precursor for next-generation anticancer agents.

The synthesis of 3-chloro-2-cyclopropylbenzaldehyde typically involves multi-step organic transformations, starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable the introduction of additional functional groups tailored to specific biological assays.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of electronic and steric properties makes it a candidate for developing novel organic semiconductors and luminescent materials. Researchers are investigating its potential use in optoelectronic devices, where its ability to undergo efficient energy transfer and electron delocalization could be exploited for improved device performance.

The growing body of research on cyclopropyl-containing compounds underscores the importance of CAS No. 2138019-68-6 as a key intermediate in synthetic chemistry. Its structural features offer a rich palette for medicinal chemists to explore new therapeutic avenues, while its physical properties make it attractive for applications beyond drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly pivotal role in advancing both academic research and industrial innovation.

The future directions for research on 3-chloro-2-cyclopropylbenzaldehyde are multifaceted. Efforts are underway to optimize synthetic routes for greater efficiency and sustainability, incorporating green chemistry principles where possible. Furthermore, computational modeling techniques are being utilized to predict the biological activity of derivatives before experimental synthesis, thereby accelerating the drug discovery process.

In conclusion, 3-chloro-2-cyclopropylbenzaldehyde represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural attributes open up numerous possibilities for innovation in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this molecule is poised to remain at the forefront of scientific exploration.